![molecular formula C10H15NO2 B1332076 3,4-Diethoxyaniline CAS No. 39052-12-5](/img/structure/B1332076.png)
3,4-Diethoxyaniline
Overview
Description
3,4-Diethoxyaniline is a chemical compound with the molecular formula C10H15NO2 . It is also known by other names such as 3,4-diethoxyphenylamine and 3,4-diethoxy-aniline . It appears as a pale yellow to greyish yellow red to brown crystal or powder .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H15NO2/c1-3-12-9-6-5-8 (11)7-10 (9)13-4-2/h5-7H,3-4,11H2,1-2H3
. This indicates the specific arrangement of atoms in the molecule. Unfortunately, a detailed molecular structure analysis is not available in the search results. Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving this compound .Physical And Chemical Properties Analysis
This compound has a molecular weight of 181.23 . The physical form is a crystal or powder that ranges in color from pale yellow to greyish yellow red to brown .Scientific Research Applications
Peptide Synthesis
3,4-Diethoxyaniline has been found to be a component in the synthesis of various peptides. It is involved in the synthesis of complex natural products through the mediation of amide bond formation with remarkable resistance to racemization. This has been demonstrated in the syntheses of ramoplanin A2, ramoplanose aglycon, ustiloxin, and teicoplanin aglycon (Ye, Li, & Jiang, 2005).
Organic Synthesis
Research has shown the use of this compound in the preparation of alkoxylated derivatives of sym-diethyldiphenylurea from methylated and ethylated vanillin. The derivatives synthesized include the formanilide, sulphonamide, N-ethylsulphonamide, N-ethylacetanilide, and the N-ethylaniline, highlighting its versatility in organic synthesis (Gardner, Moir, & Purves, 1948).
Corrosion Inhibition
This compound derivatives have been studied for their potential as corrosion inhibitors. Specifically, diethyl (((4-chlorophenyl)amino)(4-methoxyphenyl)methyl)phosphonate, a compound related to this compound, has shown promising results as a corrosion inhibitor in industrial applications (Gupta et al., 2017).
Chemical Sensing
A derivative of this compound, namely 3-Ethoxy-N,N-diethylaniline, has been used in the synthesis of a selective and sensitive probe for the visual detection of copper ions. This demonstrates its application in the field of chemical sensing and analysis (Gawale et al., 2019).
Pharmaceutical Intermediates
This compound has been identified as a precursor in the synthesis of important pharmaceutical intermediates. For example, its derivative 3,3-Diethoxyethylcyanide is a key precursor in the synthesis of vitamin B1 and cytosine derivatives, demonstrating its significance in pharmaceutical manufacturing (Zou Jun, 2007).
Safety and Hazards
Mechanism of Action
Action Environment
The action, efficacy, and stability of 3,4-Diethoxyaniline can be influenced by various environmental factors . These could include factors such as pH, temperature, presence of other molecules, and cellular context. For instance, the compound’s activity could be modulated by the pH of its environment, as pH can affect the ionization state of the compound and its targets. Similarly, temperature can influence the kinetics of the compound’s interactions with its targets.
properties
IUPAC Name |
3,4-diethoxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-3-12-9-6-5-8(11)7-10(9)13-4-2/h5-7H,3-4,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKYZLUAAOLUOFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)N)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00334498 | |
Record name | 3,4-Diethoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00334498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39052-12-5 | |
Record name | 3,4-Diethoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00334498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-Diethoxyaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.